Cas no 2228616-27-9 (methyl 3-(2-methyloxiran-2-yl)benzoate)

• Product Name: methyl 3-(2-methyloxiran-2-yl)benzoate
• CAS No: 2228616-27-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5930749
• PubChem ID: 165844476
• Update Time: 2025-10-29

methyl 3-(2-methyloxiran-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-methyl-2-oxiranyl)-, methyl ester
• methyl 3-(2-methyloxiran-2-yl)benzoate

• Inchi： 1S/C11H12O3/c1-11(7-14-11)9-5-3-4-8(6-9)10(12)13-2/h3-6H,7H2,1-2H3
• InChI Key： VTXOLDPWCAJFEV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(C2(C)CO2)=C1

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 295.1±28.0 °C(Predicted)

Additional information on methyl 3-(2-methyloxiran-2-yl)benzoate

Professional Introduction to Methyl 3-(2-methyloxiran-2-yl)benzoate (CAS No. 2228616-27-9)

Methyl 3-(2-methyloxiran-2-yl)benzoate, a compound with the chemical formula C₁₀H₁₂O₃ and CAS number 2228616-27-9, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in drug development. The presence of both an ester group and an oxirane ring makes it a valuable building block for the synthesis of more complex molecules.

The methyl 3-(2-methyloxiran-2-yl)benzoate structure combines the aromatic stability of the benzoate moiety with the reactivity of the oxirane ring. The oxirane, or epoxide, group is particularly interesting as it can undergo various chemical transformations, including ring-opening reactions with nucleophiles, which opens up numerous synthetic possibilities. This reactivity has been leveraged in recent studies to develop novel methodologies for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on the development of new synthetic routes to functionalized benzoates. The CAS no. 2228616-27-9 identifier ensures precise identification and traceability of this compound in research settings. One notable application of methyl 3-(2-methyloxiran-2-yl)benzoate is in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor in the preparation of derivatives with potential pharmaceutical properties.

The oxirane ring in methyl 3-(2-methyloxiran-2-yl)benzoate can be selectively functionalized to introduce various substituents at specific positions. This flexibility has been exploited in the design of molecules that mimic natural products or target specific biological pathways. For example, studies have shown that derivatives of this compound can interact with enzymes or receptors, making them candidates for drug discovery programs.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic methods. The use of methyl 3-(2-methyloxiran-2-yl)benzoate as a starting material aligns with these principles, as it can be synthesized through environmentally friendly processes. Researchers have explored catalytic systems that minimize waste and energy consumption, further enhancing the appeal of this compound for industrial applications.

The pharmaceutical industry has shown particular interest in methyl 3-(2-methyloxiran-2-yl)benzoate due to its potential as a scaffold for drug development. Its structural features allow for modifications that can optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Several academic groups have reported on their efforts to incorporate this compound into libraries of compounds for high-throughput screening (HTS) campaigns.

In addition to its pharmaceutical applications, methyl 3-(2-methyloxiran-2-yl)benzoate has found utility in materials science. The combination of an aromatic ring and an epoxide group makes it a suitable candidate for polymer modification or the development of novel materials with tailored properties. For instance, researchers have investigated its use in creating cross-linked polymers or hydrogels that exhibit specific mechanical or chemical characteristics.

The synthesis of methyl 3-(2-methyloxiran-2-yl)benzoate typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Common methodologies include esterification followed by epoxidation, where protective groups may be employed to prevent unwanted side reactions. Advances in catalytic techniques have also enabled more efficient routes to this compound, reducing reaction times and improving overall efficiency.

One area where CAS no. 2228616-27-9 related compounds have made significant contributions is in the field of agrochemicals. Modified benzoates can serve as intermediates for herbicides, fungicides, or insecticides, offering new solutions for crop protection. The ability to fine-tune the structure of these compounds allows chemists to develop products with enhanced efficacy and reduced environmental impact.

The future prospects for methyl 3-(2-methyloxiran-2-yl)benzoate are promising, with ongoing research exploring new synthetic strategies and applications. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to innovative solutions across multiple disciplines. Whether in drug discovery, materials science, or agrochemicals, methyl 3-(2-methyloxiran-2-yl)benzoate continues to be a valuable asset in the chemist's toolkit.